Cas no 2171197-23-0 ((2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid)

• Product Name: (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• CAS No: 2171197-23-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6120897
• PubChem ID: 165484959
• Update Time: 2025-10-22

(2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• EN300-1487121
• (2R)-2-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]propanoic acid
• 2171197-23-0

• Inchi： 1S/C25H30N2O5/c1-17(24(29)30)27-23(28)14-4-2-3-9-15-26-25(31)32-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22H,2-4,9,14-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t17-/m1/s1
• InChI Key： NVSSJHMBQRVAKZ-QGZVFWFLSA-N
• SMILES： O(C(NCCCCCCC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid

Introduction to (2R)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic Acid (CAS No. 2171197-23-0)

(2R-2-7-(({9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171197-23-0, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) group and an amino acid-derived moiety, make it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of this compound is characterized by a chiral center at the 2R position, which is crucial for its biological activity. The presence of the Fmoc group enhances the stability and reactivity of the amino group, making it suitable for use in peptide synthesis and other biochemical applications. Additionally, the heptanamidopropanoic acid moiety contributes to the compound's solubility and bioavailability, which are essential factors in drug design.

In recent years, there has been growing interest in the development of novel peptidomimetics and amino acid derivatives as therapeutic agents. The compound (CAS No. 2171197-23-0) fits well within this trend, as it combines the advantages of both peptidomimetics and small molecule drugs. Its ability to mimic natural amino acids while maintaining structural flexibility makes it an attractive option for targeting various biological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that certain fluorinated compounds can cross the blood-brain barrier more effectively, improving their delivery to central nervous system targets. The fluorenylmethoxycarbonyl group in (CAS No. 2171197-23-0) may contribute to this property, enhancing its suitability for neurological therapies.

Furthermore, the compound's structure suggests that it may have anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cancer, arthritis, and autoimmune disorders. By modulating inflammatory pathways, this compound could potentially offer therapeutic benefits in these conditions. Preliminary studies have indicated that derivatives of heptanamidopropanoic acid exhibit anti-inflammatory effects, which may be relevant to (CAS No. 2171197-23-0).

The synthesis of (CAS No. 2171197-23-0) involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the Fmoc group requires specialized conditions to prevent side reactions, while the formation of the heptanamidopropanoic acid moiety necessitates careful consideration of reaction conditions to avoid racemization. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, (CAS No. 2171197-23-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.